Cas no 858116-68-4 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, phenylmethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, phenylmethyl ester
• CAS No: 858116-68-4
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 663331
• Update Time: 2024-01-31

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, phenylmethyl ester
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid benzyl ester
• benzyl 1H-pyrrolo[2,3-b]pyridine-5-carboxylate

• Inchi： 1S/C15H12N2O2/c18-15(19-10-11-4-2-1-3-5-11)13-8-12-6-7-16-14(12)17-9-13/h1-9H,10H2,(H,16,17)
• InChI Key： WGCVLIXVRJMBGL-UHFFFAOYSA-N
• SMILES： C12NC=CC1=CC(C(OCC1=CC=CC=C1)=O)=CN=2

Computed Properties

• Exact Mass: 252.09000

Experimental Properties

• PSA: 54.98000
• LogP: 2.91990